Norcocaine
Overview
Description
Norcocaine is a minor metabolite of cocaine . It is the only confirmed pharmacologically active metabolite of cocaine . The local anesthetic potential of norcocaine has been shown to be higher than that of cocaine .
Synthesis Analysis
Norcocaine used for research purposes is typically synthesized from cocaine . Several methods for the synthesis have been described . Norcocaine is synthesized in the liver due to microsomal mixed function oxidases .Molecular Structure Analysis
The chemical formula of Norcocaine is C16H19NO4 . The Norcocaine molecule contains a total of 42 bonds. There are 23 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 seven-membered ring, 1 aliphatic ester, 1 aromatic ester, 1 aliphatic secondary amine, and 1 Pyrrolidine .Chemical Reactions Analysis
Cocaine is metabolised (mostly hepatically) into two main metabolites, ecgonine methyl ester and benzoylecgonine. Other metabolites include, for example, norcocaine and cocaethylene, both displaying pharmacological action .Scientific Research Applications
Biotransformation in Rat Brain
Research has demonstrated that rat brain FAD-containing monooxygenase metabolizes norcocaine to N-hydroxynorcocaine. This is further oxidized to the nitroxyl free radical norcocaine nitroxide by rat brain cytochrome P-450. This process leads to the generation of superoxide and significant lipid peroxidation, highlighting the potential neurochemical impacts and mechanisms of norcocaine in brain tissue (Kloss, Rosen, & Rauckman, 2004).
Metabolism in Human Liver Microsomes
Studies have examined norcocaine formation in human liver microsomes, revealing considerable rates in both fetal and adult specimens. This research aids in understanding the enzyme metabolic clearance and the role of CYP3A in norcocaine formation, with implications for toxicity risk in cases of maternal cocaine abuse during pregnancy (Ladona et al., 2000).
Detection in Plasma
The development of a gas chromatographic-positive ion chemical ionization-mass spectrometric method has enabled the detection and quantitation of norcocaine in human plasma. This is particularly significant for monitoring norcocaine as a plasma metabolite of cocaine (Spanbauer et al., 2000).
Enzymatic Activity and Mutants of Human Butyrylcholinesterase
Research has characterized the kinetic parameters of human butyrylcholinesterase (BChE) and its mutants for norcocaine. This study provides insights into the enzymatic activity against norcocaine and the potential for using these enzymes for therapeutic purposes in cocaine abuse treatment (Zhan, Hou, Zhan, & Zheng, 2014).
Kinetic Characteristics in Liver Microsomes
The kinetics of norcocaine N-hydroxylation have been studied in both mouse and human liver microsomes, involving cytochrome P450 (CYP) enzymes. This research highlights the differences in reaction rates between species and the involvement of various CYP subfamilies, contributing to our understanding of the metabolic processes involving norcocaine (Pellinen et al., 2000).
Safety And Hazards
properties
IUPAC Name |
methyl (1R,2R,3S,5S)-3-benzoyloxy-8-azabicyclo[3.2.1]octane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO4/c1-20-16(19)14-12-8-7-11(17-12)9-13(14)21-15(18)10-5-3-2-4-6-10/h2-6,11-14,17H,7-9H2,1H3/t11-,12+,13-,14+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYDBLCSLKNTEJL-RFQIPJPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2CCC(N2)CC1OC(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1[C@H]2CC[C@H](N2)C[C@@H]1OC(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
61585-22-6 (hydrochloride) | |
Record name | Norcocaine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018717721 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID80912319 | |
Record name | Norcocaine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80912319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Norcocaine | |
CAS RN |
18717-72-1 | |
Record name | (-)-Norcocaine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18717-72-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Norcocaine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018717721 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Norcocaine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80912319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Norcocaine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NORCOCAINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3SL7BR2M1E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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